Cas no 7343-56-8 (2,4-dinitro-1-(propylsulfanyl)benzene)

• Product Name: 2,4-dinitro-1-(propylsulfanyl)benzene
• CAS No: 7343-56-8
• MF: C₉H₁₀N₂O₄S
• MW: 242.251700878143
• CID: 978067
• PubChem ID: 352782
• Update Time: 2025-04-19

2,4-dinitro-1-(propylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2,4-dinitro-1-(propylsulfanyl)benzene
• Sulfide, 2,4-dinitrophenyl propyl
• DTXSID50326429
• NSC527946
• NSC-527946
• Sulfide,4-dinitrophenyl propyl
• 7343-56-8
• 2,4-Dinitro-1-propylsulfanyl-benzene
• DS-003604

• Inchi： 1S/C9H10N2O4S/c1-2-5-16-9-4-3-7(10(12)13)6-8(9)11(14)15/h3-4,6H,2,5H2,1H3
• InChI Key： BBDYPXZKJKKPFO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])CCC

Computed Properties

• Exact Mass: 242.0362
• Monoisotopic Mass: 242.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 364.3°C at 760 mmHg
• Flash Point: 174.1°C
• Refractive Index: 1.601
• PSA: 86.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes